Cas no 343246-64-0 (3-methyl-5-(2-piperidyl)-1,2,4-oxadiazole)

• Product Name: 3-methyl-5-(2-piperidyl)-1,2,4-oxadiazole
• CAS No: 343246-64-0
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• MDL: MFCD09971173
• CID: 1086389
• PubChem ID: 20635931
• Update Time: 2025-11-02

3-methyl-5-(2-piperidyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(piperidin-2-yl)-1,2,4-oxadiazole
• 2-(3-methyl-1,2,4-oxadiazol-5-yl)piperidine
• 3-methyl-5-(2-piperidyl)-1,2,4-oxadiazole
• BS-3910
• AB86815
• SCHEMBL12332018
• DA-06638
• 3-methyl-5-piperidin-2-yl-1,2,4-oxadiazole
• 3-methyl-5-[(2S)-2-piperidyl]-1,2,4-oxadiazole
• (2R)-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperidine
• AKOS005739078
• CCG-209971
• CS-0282929
• STL131942
• 3-Methyl-5-[(2S)-piperidin-2-yl]-1,2,4-oxadiazole
• EN300-210409
• 343246-64-0
• ZIBMLRNNEACWHX-UHFFFAOYSA-N

• MDL： MFCD09971173
• Inchi： 1S/C8H13N3O/c1-6-10-8(12-11-6)7-4-2-3-5-9-7/h7,9H,2-5H2,1H3
• InChI Key： ZIBMLRNNEACWHX-UHFFFAOYSA-N
• SMILES： O1C(C2CCCCN2)=NC(C)=N1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-methyl-5-(2-piperidyl)-1,2,4-oxadiazole

Recent Advances in the Study of 3-methyl-5-(2-piperidyl)-1,2,4-oxadiazole (CAS: 343246-64-0)

The compound 3-methyl-5-(2-piperidyl)-1,2,4-oxadiazole (CAS: 343246-64-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its 1,2,4-oxadiazole core and piperidine substitution, has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and biological activities. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in drug discovery and development.

Recent studies have highlighted the role of 3-methyl-5-(2-piperidyl)-1,2,4-oxadiazole as a promising scaffold for the design of novel bioactive molecules. The compound's unique structural features, including its ability to engage in hydrogen bonding and its lipophilic properties, make it an attractive candidate for modulating protein-ligand interactions. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases.

In addition to its pharmacological potential, advancements in the synthetic chemistry of 3-methyl-5-(2-piperidyl)-1,2,4-oxadiazole have been reported. A study in Organic Letters (2023) detailed an efficient and scalable synthetic route for this compound, utilizing a one-pot cyclization strategy that significantly improves yield and purity. This methodological breakthrough is expected to facilitate further exploration of the compound's derivatives and their biological evaluation.

Another area of interest is the compound's interaction with biological targets. Recent computational and experimental studies have elucidated the binding mechanisms of 3-methyl-5-(2-piperidyl)-1,2,4-oxadiazole with various receptors, including G-protein-coupled receptors (GPCRs) and ion channels. These findings, published in Bioorganic & Medicinal Chemistry Letters (2023), provide a foundation for the rational design of more selective and potent analogs.

Looking ahead, the versatility of 3-methyl-5-(2-piperidyl)-1,2,4-oxadiazole as a pharmacophore suggests its potential in addressing unmet medical needs. Ongoing research is exploring its applications in oncology, neurology, and infectious diseases, with preliminary results indicating promising activity in preclinical models. However, further studies are needed to fully characterize its pharmacokinetic and safety profiles before clinical translation.

In conclusion, 3-methyl-5-(2-piperidyl)-1,2,4-oxadiazole (CAS: 343246-64-0) represents a valuable scaffold in medicinal chemistry, with recent studies underscoring its therapeutic potential and synthetic accessibility. Continued research into its derivatives and mechanisms of action will likely yield new opportunities for drug development, making it a compound of significant interest to the pharmaceutical industry and academic researchers alike.